butan-2-yl N-[2,5-bis(aziridin-1-yl)-4-(butan-2-yloxycarbonylamino)-3,6-dioxocyclohexa-1,4-dien-1-yl]carbamate
butan-2-yl N-[2,5-bis(aziridin-1-yl)-4-(butan-2-yloxycarbonylamino)-3,6-dioxocyclohexa-1,4-dien-1-yl]carbamate
Brand Name:
Vulcanchem
CAS No.:
127786-83-8
VCID:
VC21141908
InChI:
InChI=1S/C20H28N4O6/c1-5-11(3)29-19(27)21-13-15(23-7-8-23)18(26)14(16(17(13)25)24-9-10-24)22-20(28)30-12(4)6-2/h11-12H,5-10H2,1-4H3,(H,21,27)(H,22,28)
SMILES:
CCC(C)OC(=O)NC1=C(C(=O)C(=C(C1=O)N2CC2)NC(=O)OC(C)CC)N3CC3
Molecular Formula:
C20H28N4O6
Molecular Weight:
420.5 g/mol
butan-2-yl N-[2,5-bis(aziridin-1-yl)-4-(butan-2-yloxycarbonylamino)-3,6-dioxocyclohexa-1,4-dien-1-yl]carbamate
CAS No.: 127786-83-8
Cat. No.: VC21141908
Molecular Formula: C20H28N4O6
Molecular Weight: 420.5 g/mol
* For research use only. Not for human or veterinary use.
![butan-2-yl N-[2,5-bis(aziridin-1-yl)-4-(butan-2-yloxycarbonylamino)-3,6-dioxocyclohexa-1,4-dien-1-yl]carbamate - 127786-83-8](/images/no_structure.jpg)
Specification
| CAS No. | 127786-83-8 |
|---|---|
| Molecular Formula | C20H28N4O6 |
| Molecular Weight | 420.5 g/mol |
| IUPAC Name | butan-2-yl N-[2,5-bis(aziridin-1-yl)-4-(butan-2-yloxycarbonylamino)-3,6-dioxocyclohexa-1,4-dien-1-yl]carbamate |
| Standard InChI | InChI=1S/C20H28N4O6/c1-5-11(3)29-19(27)21-13-15(23-7-8-23)18(26)14(16(17(13)25)24-9-10-24)22-20(28)30-12(4)6-2/h11-12H,5-10H2,1-4H3,(H,21,27)(H,22,28) |
| Standard InChI Key | NDTYNPXZXAMKER-UHFFFAOYSA-N |
| SMILES | CCC(C)OC(=O)NC1=C(C(=O)C(=C(C1=O)N2CC2)NC(=O)OC(C)CC)N3CC3 |
| Canonical SMILES | CCC(C)OC(=O)NC1=C(C(=O)C(=C(C1=O)N2CC2)NC(=O)OC(C)CC)N3CC3 |
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